![molecular formula C7H2ClF3N2 B2770556 6-Chloro-2-(trifluoromethyl)nicotinonitrile CAS No. 1245913-20-5](/img/structure/B2770556.png)
6-Chloro-2-(trifluoromethyl)nicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Chloro-2-(trifluoromethyl)nicotinonitrile, commonly referred to as 6-Cl-2-TFMNN, is an organic compound that is used in a variety of scientific research applications. The compound is a nitrile, a type of organic compound that is derived from the addition of a nitrile group to a molecule. 6-Cl-2-TFMNN is a colorless, odorless solid that is insoluble in water. It is highly soluble in many organic solvents, such as ethanol and acetone. The compound has a melting point of 140-142°C and a boiling point of 302-304°C.
Scientific Research Applications
Regioselective Amination
- Highly Regioselective Palladium-Catalyzed C2-Amination: A study explored the use of palladium(0) for highly regioselective C-2 amination of 4,6-dichloronicotinonitrile. This process led to the synthesis of 4-chloro-6-anilino nicotinonitrile compounds, showcasing a method for selective functionalization of the nicotinonitrile scaffold, which could be applicable in the synthesis of complex organic molecules (Delvare, Koza, & Morgentin, 2011).
Novel Heterocyclic Compounds
- Synthesis of Pyrido[2,3-d]pyrimido-[2,1-b][1,3]thiazine Ring System: Research demonstrated the reaction of 2-chloronicotinonitrile with thioureas to synthesize new ring systems, offering potential pathways for creating novel heterocyclic compounds with diverse applications (Coppola & Shapiro, 1981).
Synthesis of Anti-infective Agents
- Development of Methyl 6-Chloro-5-(trifluoromethyl)nicotinate: A safe and economical synthesis process was reported for this compound, an intermediate in the synthesis of novel anti-infective agents, highlighting its role in pharmaceutical manufacturing (Mulder et al., 2013).
Antiproliferative Activity
- Synthesis of Novel Antineoplastic Agents: Utilizing nicotinonitrile derivatives as scaffolds, researchers synthesized new compounds with potential cytotoxic effects against various cancer cell lines, indicating its application in developing anticancer therapies (El‐sayed, Elsayed, & Amr, 2021).
Antibacterial Activity
- Microwave-assisted Synthesis for MRSA and VRE Inhibition: A study reported on the efficient preparation of nicotinonitrile-linked hybrids showing significant antibacterial activity, especially against MRSA and VRE strains, underscoring its potential in addressing resistant bacterial infections (Mekky & Sanad, 2022).
Luminescent Materials
- Synthesis and Photophysical Studies: A nicotinonitrile derivative was synthesized and studied for its blue light emitting properties, indicating its application in the development of luminescent materials and optical devices (Ahipa, Kamath, Kumar, & Adhikari, 2014).
Mechanism of Action
Target of Action
This compound is a unique chemical and is provided to early discovery researchers as part of a collection of unique chemicals
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 6-Chloro-2-(trifluoromethyl)nicotinonitrile are not well-studied. Its impact on bioavailability is also unknown. It’s important to note that these properties can significantly affect the compound’s therapeutic potential .
properties
IUPAC Name |
6-chloro-2-(trifluoromethyl)pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2ClF3N2/c8-5-2-1-4(3-12)6(13-5)7(9,10)11/h1-2H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNOOOWSRQHMRAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C#N)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2ClF3N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.55 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.